Cas no 1153430-79-5 (5-HYDRAZINYL-7-METHYL-1,2,4TRIAZOLO1,5-APYRIDINE)

• Product Name: 5-HYDRAZINYL-7-METHYL-1,2,4TRIAZOLO1,5-APYRIDINE
• CAS No: 1153430-79-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• MDL: MFCD12113685
• CID: 5242287
• Update Time: 2025-05-20

5-HYDRAZINYL-7-METHYL-1,2,4TRIAZOLO1,5-APYRIDINE Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine, 5-hydrazinyl-7-methyl-
• 5-HYDRAZINYL-7-METHYL-1,2,4TRIAZOLO1,5-APYRIDINE

• MDL： MFCD12113685
• Inchi： 1S/C7H9N5/c1-5-2-6-9-4-10-12(6)7(3-5)11-8/h2-4,11H,8H2,1H3
• InChI Key： IGNAJPMDIIPECJ-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(NN)=CC(C)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-HYDRAZINYL-7-METHYL-1,2,4TRIAZOLO1,5-APYRIDINE

5-HYDRAZINYL-7-METHYL-1,2,4-TRIAZOLO[1,5-A]PYRIDINE (CAS No. 1153430-79-5): An Overview and Recent Advances

5-Hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1153430-79-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This molecule, characterized by its unique structural features, has garnered attention for its applications in medicinal chemistry, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of this compound.

The molecular structure of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine is composed of a triazolopyridine core with a hydrazinyl and methyl substituent. The triazolopyridine scaffold is known for its biological activity and has been extensively studied for its potential in drug discovery. The presence of the hydrazinyl group adds further reactivity and functional versatility to the molecule, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a scaffold for designing selective inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for anticancer drug development.

In another notable study published in Bioorganic & Medicinal Chemistry Letters (2023), scientists investigated the antiviral properties of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine. The results showed that certain derivatives of this compound displayed significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral agents based on this molecular framework.

The synthesis of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine has been optimized through various methods. One common approach involves the reaction of 7-methyl-1H-pyrido[2,3-d][1,2,3]triazole with hydrazine hydrate under controlled conditions. This method yields high purity and good yields of the target compound. Another synthetic route involves the cyclization of appropriate precursors under microwave irradiation, which has been shown to significantly reduce reaction times and improve overall efficiency.

The physicochemical properties of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine, such as solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. These properties make it suitable for use in various drug delivery systems.

In addition to its pharmacological applications, 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine has also been explored for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry (2023) demonstrated that this compound can form stable complexes with transition metals such as copper and zinc. These metal complexes exhibit interesting electronic and magnetic properties, making them valuable for applications in materials science and catalysis.

The environmental impact and safety profile of 5-hydrazinyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine are important considerations for its industrial and pharmaceutical applications. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations and does not pose significant environmental risks when used responsibly. However, proper handling and disposal protocols should always be followed to ensure safety.

In conclusion, 5-hydrazinyl-7-methyl-1,2,4-triazolo[1，5-a]pyridine (CAS No. 1153430-79-5) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this molecule, 5-hydrazinyl-7-methyl-1，2，4-triazolo[1，5-a]pyridine is poised to play a significant role in advancing our understanding and treatment of various diseases.